(6-Chloropyridin-3-yl)(4-methoxyphenyl)methanone
Overview
Description
(6-Chloropyridin-3-yl)(4-methoxyphenyl)methanone is a useful research compound. Its molecular formula is C13H10ClNO2 and its molecular weight is 247.67 g/mol. The purity is usually 95%.
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Scientific Research Applications
Crystal and Molecular Structure Analysis
The compound's crystal and molecular structure has been extensively studied. For instance, Lakshminarayana et al. (2009) synthesized and characterized the structure of a similar compound spectroscopically and through X-ray diffraction (XRD) studies. They found that it crystallizes in the monoclinic space group with specific cell parameters, exhibiting intermolecular hydrogen bonds of the type C-H···O (Lakshminarayana et al., 2009).
Docking Analysis and Hirshfeld Surface Analysis
The compound's docking analysis and Hirshfeld surface analysis have been executed, showing how its structure interacts with certain proteins. For example, a study by Lakshminarayana et al. (2018) on a similar compound revealed that it crystallizes in the monoclinic space group and showed how the docking analysis of the compound is executed with anti-cancer target protein. Additionally, they performed Hirshfeld surface computational analysis, detailing the major intercontacts contributing to the compound's surface (Lakshminarayana et al., 2018).
Isomorphism and Disorder in Structures
The compound's isomorphism and the effects of disorder in its structures have also been observed. Swamy et al. (2013) found that two isomorphous structures obey the chlorine-methyl (Cl-Me) exchange rule, showing extensive disorder that affects the quality of the structure description. They also noted that such disorder might complicate the automatic detection of isomorphism in data-mining procedures (Swamy et al., 2013).
Application in Imaging and Radiochemical Synthesis
The compound has applications in imaging and radiochemical synthesis. Wang et al. (2017) synthesized a variant of the compound and demonstrated its use as a potential PET agent for imaging of LRRK2 enzyme in Parkinson's disease, showing high radiochemical yield and purity (Wang et al., 2017).
Antimicrobial Activity
Additionally, the compound's derivatives have been synthesized and shown to possess interesting antimicrobial activity. Chaudhari (2012) demonstrated the synthesis of a derivative from a mixture of specific compounds, which was then evaluated for its antimicrobial activity using the cup plate method, with some derivatives showing notable activity (Chaudhari, 2012).
Properties
IUPAC Name |
(6-chloropyridin-3-yl)-(4-methoxyphenyl)methanone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H10ClNO2/c1-17-11-5-2-9(3-6-11)13(16)10-4-7-12(14)15-8-10/h2-8H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BQYQMYYGQDVIKS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C(=O)C2=CN=C(C=C2)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H10ClNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50465145 | |
Record name | Methanone, (6-chloro-3-pyridinyl)(4-methoxyphenyl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50465145 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
247.67 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
122601-82-5 | |
Record name | Methanone, (6-chloro-3-pyridinyl)(4-methoxyphenyl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50465145 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
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